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Fundamental Recyclability Comparison

The table below compares the core recyclability characteristics of divanillin-based vitrimers and traditional

thermosets.

Characteristic Divanillin-Based Vitrimers Traditional Thermosets

Network Structure Dynamic covalent networks (CANs) [1] [2] Permanent, irreversible
cross-links [1]

Recycling
Mechanism

Chemical bond exchange (e.g., imine
metathesis, transamination) or acid hydrolysis [1]

[3]

Not recyclable; typically
landfilled or incinerated [4]

[1]

Chemical
Recycling

Yes (monomers can be recovered and reused)

[1] [3]

No (degradation destroys

the polymer structure) [1]

Reprocessability Yes (can be reshaped and remolded under

heat/pressure) [1]

No (degrade before flow

occurs) [1]
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Characteristic Divanillin-Based Vitrimers Traditional Thermosets

Closed-Loop
Potential

High (recovered divanillin monomer can be used
to synthesize new vitrimers with similar

properties) [1]

None

Key Dynamic
Chemistry

Imine bonds [1] [3] Not applicable

Experimental Data and Performance

Experimental studies provide quantitative data supporting the recyclability of divanillin-based vitrimers,

particularly in terms of mechanical property retention and chemical recovery.

Property Original Material After Recycling
Experimental
Conditions

Source

Tensile
Strength

1.07–18.7 MPa
(varies with

composition) [1]

Retained after 3
reprocessing cycles

[1]

Reprocessed at
140°C for 20 min

under pressure [1]

Polyimine
CANs from

divanillin [1]

Monomer
Recovery

N/A Divanillin monomer

recovered [1]

Chemical recycling in

acidic conditions [1]

Polyimine

CANs from
divanillin [1]

Composite
Recycling

Fully cured carbon
fiber composite [3]

Polymer matrix
degraded; carbon

fibers recovered [3]

Acid-catalyzed
hydrolysis [3]

Divanillin imine
epoxy

composite [3]

Key Experimental Protocols

The advanced recyclability of divanillin-based vitrimers is validated through specific experimental methods.

Reprocessing and Mechanical Recycling
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Purpose: To test the material's ability to be reshaped and re-molded without significant loss of

mechanical properties.
Protocol: Ground material is placed in a mold and hot-pressed (e.g., at 140°C for 20 minutes) with

several venting cycles to remove air [1]. The tensile strength and other mechanical properties of the
reprocessed samples are then compared to the original material.

Chemical Recycling to Monomers

Purpose: To achieve closed-loop recycling by breaking down the polymer network into its original

building blocks.
Protocol: The vitrimer is subjected to acidic hydrolysis. The material is typically stirred in an

aqueous acidic solution, which cleaves the dynamic imine bonds [1] [3]. The solid residue (such as
divanillin) is filtered out and can be purified for reuse in synthesizing a new polymer network [1].

Stress Relaxation Testing

Purpose: To directly characterize the dynamics of the bond exchange reactions within the polymer
network.

Protocol: This is performed on a dynamic mechanical analyzer (DMA). A sample is clamped and
subjected to a fixed strain (e.g., 2%). The instrument measures the decay of stress over time (e.g., 20

minutes) at a specific temperature. The data is fitted to models to extract the characteristic
relaxation time, a key parameter indicating how fast the network rearranges itself [1] [3].

Dynamic Chemistry and Recycling Workflow

The recyclability of divanillin-based vitrimers stems from the dynamic nature of imine bonds. The following

diagram illustrates the key chemical reactions and recycling pathways that enable this circularity.
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Divanillin Vitrimer Recycling via Imine Chemistry
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The diagram illustrates the reversible cycle underpinning the recyclability of divanillin-based vitrimers. The

key to their functionality lies not only in the dissociative pathway of acid hydrolysis but also in the

associative dynamic exchange reactions—imine metathesis and transamination—that occur within the

network [1] [3]. These thermal-driven exchange reactions allow the cross-linked network to change topology

without losing its integrity, enabling the reprocessing and self-healing observed in these materials [1].

Research Application Insights
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For researchers exploring sustainable polymer options, divanillin-based vitrimers are particularly promising

for developing high-performance composites. Their ability to be fully degraded in mild acidic conditions

allows for the recovery of valuable carbon fibers intact, which is a major challenge with traditional epoxy

composites [3]. Furthermore, the rigidity of the divanillin structure can contribute to good

thermomechanical properties, while the dynamic chemistry allows these properties to be tailored by

adjusting the ratio of flexible to rigid amines in the network [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Covalent Adaptable Networks with Tailorable Material Properties... [pmc.ncbi.nlm.nih.gov]

2. Recent advances in recyclable thermosets and thermoset composites... [jmst.org]

3. Chemically Degradable Vitrimeric Materials Based on Divanillin Imine... [preprints.org]

4. Recyclable and malleable thermosets enabled by activating dormant... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [divanillin-based vitrimers vs traditional thermosets recyclability].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b601876#divanillin-based-vitrimers-vs-traditional-thermosets-

recyclability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s601876?utm_src=pdf-body
https://www.preprints.org/manuscript/202409.0686/v1
https://www.smolecule.com/products/s601876?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://www.smolecule.com/products/s601876?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://www.jmst.org/EN/Y2021/V92/I0/75
https://www.preprints.org/manuscript/202409.0686/v1
https://pubmed.ncbi.nlm.nih.gov/36163266/
https://www.smolecule.com/products/b601876#divanillin-based-vitrimers-vs-traditional-thermosets-recyclability
https://www.smolecule.com/products/b601876#divanillin-based-vitrimers-vs-traditional-thermosets-recyclability
https://www.smolecule.com/products/b601876#divanillin-based-vitrimers-vs-traditional-thermosets-recyclability
https://www.smolecule.com/products/b601876#divanillin-based-vitrimers-vs-traditional-thermosets-recyclability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s601876?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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